Cas no 906000-55-3 (2-borono-5-[3-(1,3-dioxolan-2-yl)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester)

• Product Name: 2-borono-5-[3-(1,3-dioxolan-2-yl)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester
• CAS No: 906000-55-3
• MF: C₁₉H₂₆BNO₆
• MW: 375.22384595871
• CID: 833245
• PubChem ID: 57355661
• Update Time: 2025-10-29

2-borono-5-[3-(1,3-dioxolan-2-yl)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 2-borono-5-[3-(1,3-dioxolan-2-yl)propyl]-, 1-(1,1-dimethylethyl) ester
• [5-[3-(1,3-dioxolan-2-yl)propyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
• 1-(tert-butoxycarbonyl)-5-[3-(1,3-dioxolan-2-yl)propyl]-1H-indol-2-ylboronic acid
• 2-BORONO-5-[3-(1,3-DIOXOLAN-2-YL)PROPYL]-1H-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 2-borono-5-[3-(1,3-dioxolan-2-yl)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester
• SCHEMBL5055567
• 2-Borono-5-[3-(1,3-dioxolan-2-yl)propyl]-1H-indole-1-carboxylic acid 1-(1,1-dimethylethyl)ester
• DTXSID00723247
• 1H-Indole-1-carboxylic acid,2-borono-5-[3-(1,3-dioxolan-2-yl)propyl]-,1-(1,1-dimethylethyl)ester
• {1-(tert-Butoxycarbonyl)-5-[3-(1,3-dioxolan-2-yl)propyl]-1H-indol-2-yl}boronic acid
• DMFMWPGLVDKTPT-UHFFFAOYSA-N
• 906000-55-3

• Inchi： 1S/C19H26BNO6/c1-19(2,3)27-18(22)21-15-8-7-13(5-4-6-17-25-9-10-26-17)11-14(15)12-16(21)20(23)24/h7-8,11-12,17,23-24H,4-6,9-10H2,1-3H3
• InChI Key： DMFMWPGLVDKTPT-UHFFFAOYSA-N
• SMILES： O1CCOC1CCCC1C=CC2=C(C=C(B(O)O)N2C(=O)OC(C)(C)C)C=1

Computed Properties

• Exact Mass: 375.18500
• Monoisotopic Mass: 375.1853177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 557.4°C at 760 mmHg
• Flash Point: 290.9°C
• Refractive Index: 1.56
• PSA: 90.15000
• LogP: 1.79990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 2-borono-5-[3-(1,3-dioxolan-2-yl)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester

Compound CAS No. 906000-55-3: 2-Borono-5-[3-(1,3-Dioxolan-2-yl)propyl]-1H-indole-1-carboxylic Acid-1-(1,1-Dimethylethyl) Ester

The compound with CAS No. 906000-55-3, known as 2-borono-5-[3-(1,3-dioxolan-2-yl)propyl]-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the indole family of heterocyclic compounds, which are well-known for their diverse biological activities and applications in pharmaceutical research.

Key Features and Structure

The structure of this compound is characterized by the presence of a boron atom at the 2-position of the indole ring, a feature that contributes to its unique chemical properties. The indole moiety is further substituted at the 5-position with a propyl group that is attached to a 1,3-dioxolane ring. This dioxolane group is a protecting group commonly used in organic synthesis to stabilize reactive intermediates during chemical transformations. Additionally, the molecule contains a carboxylic acid ester functionality at the 1-position of the indole ring, specifically an ethyl tert-butyl ester group. This ester group plays a critical role in modulating the compound's solubility and bioavailability.

Chemical Synthesis and Applications

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of protecting groups and stereochemical control in organic synthesis. The use of a dioxolane protecting group ensures that the propargyl alcohol intermediate remains stable during subsequent reactions. The introduction of the boron atom at the 2-position is achieved through a nucleophilic substitution reaction, which requires precise control over reaction conditions to ensure high yields and selectivity.

Recent studies have demonstrated that this compound exhibits potent biological activity in various assays, particularly in its ability to inhibit specific enzymes and pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, research has shown that the boron-containing indole derivative can effectively inhibit the activity of certain kinases involved in cell proliferation and survival. This makes it a promising candidate for further development as a therapeutic agent.

Structural Modifications and Analog Design

The design of this compound builds upon earlier work on indole-based inhibitors, with modifications aimed at improving pharmacokinetic properties and enhancing target specificity. The inclusion of the dioxolane group not only stabilizes reactive intermediates but also serves as a handle for further functionalization. By varying the substituents on the indole ring or modifying the ester group, researchers can explore a wide range of analogs with different biological profiles.

Preliminary pharmacokinetic studies indicate that this compound has favorable absorption and distribution properties due to its balanced hydrophilicity and lipophilicity. However, further optimization may be required to improve its metabolic stability and reduce potential toxicity. Ongoing research is focused on identifying key metabolites and assessing their impact on drug efficacy and safety.

Future Directions

Looking ahead, this compound represents an important stepping stone in the development of novel therapeutics targeting complex biological systems. Its unique combination of structural features provides researchers with a versatile platform for exploring new chemical space and identifying lead compounds with enhanced therapeutic potential.

In conclusion, CAS No. 906000-55-3 stands out as a remarkable example of how modern synthetic chemistry can be leveraged to create sophisticated molecules with significant biomedical applications. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing our understanding of disease mechanisms and paving the way for innovative treatment options.